3-bromo-6-methanesulfonylpyridazine
Description
3-bromo-6-methanesulfonylpyridazine is a chemical compound with the molecular formula C5H5BrN2O2S . It is a white to light-yellow powder or crystals .
Molecular Structure Analysis
The molecular structure of this compound has been optimized using density functional theory (DFT) and is consistent with the X-ray diffraction results . The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Physical And Chemical Properties Analysis
This compound is a white to light-yellow powder or crystals . It has a molecular weight of 237.1 .Safety and Hazards
The safety data sheet for a related compound, 3-Bromo-6-hydroxy-2-methylpyridine, indicates that it is harmful if swallowed and causes serious eye damage . It is recommended to wash skin thoroughly after handling, avoid eating, drinking, or smoking when using this product, and wear eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-bromo-6-methanesulfonylpyridazine can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2,6-dimethoxypyridine", "sodium hydride", "methylsulfonyl chloride", "bromine", "acetic acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Deprotonation of 2,6-dimethoxypyridine with sodium hydride in diethyl ether to form the corresponding pyridine anion.", "Step 2: Addition of methylsulfonyl chloride to the pyridine anion to form 2,6-dimethoxypyridine-3-methanesulfonate.", "Step 3: Bromination of 2,6-dimethoxypyridine-3-methanesulfonate with bromine in acetic acid to form 3-bromo-2,6-dimethoxypyridine-3-methanesulfonate.", "Step 4: Deprotection of the methoxy groups on the pyridine ring using sodium hydride in water to form 3-bromo-6-methanesulfonylpyridazine." ] } | |
CAS RN |
1646637-32-2 |
Molecular Formula |
C5H5BrN2O2S |
Molecular Weight |
237.1 |
Purity |
95 |
Origin of Product |
United States |
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